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Compound of Interest

Compound Name: 3,5-Dihydroxybenzyl alcohol

Cat. No.: B135415 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring both personal safety and the integrity of experimental

outcomes. This document provides immediate, essential safety and logistical information for

the handling and disposal of 3,5-Dihydroxybenzyl alcohol (CAS No. 29654-55-5), a

compound also known as 5-(Hydroxymethyl)resorcinol.

Hazard Identification and Classification:

3,5-Dihydroxybenzyl alcohol is classified as a hazardous chemical.[1][2] It is known to cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5]

Hazard Classification Category

Skin Corrosion/Irritation Category 2[1][2]

Serious Eye Damage/Eye Irritation Category 2[1][2]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[1][2]

Signal Word: Warning[1][2][3][5]

Personal Protective Equipment (PPE)
To minimize exposure and ensure safe handling, the following personal protective equipment is

mandatory.
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PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must comply with OSHA's eye

and face protection regulations

in 29 CFR 1910.133 or

European Standard EN166.[1]

A face shield may be

appropriate for splash hazards.

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves are

suitable for protection.[6]

Always inspect gloves before

use and change them

immediately if they become

contaminated.[6]

Body Protection Laboratory Coat

A standard lab coat should be

worn and kept buttoned to

protect skin and clothing.

Respiratory Protection Dust Mask

A NIOSH-approved respirator,

such as a type N95, is

recommended, especially

when handling the powder

form or if aerosols are

generated.[3][7]

Operational Plan: Step-by-Step Handling Procedure
A structured workflow is critical for ensuring safety and experimental integrity when handling

3,5-Dihydroxybenzyl alcohol.

1. Preparation and Engineering Controls:

Always handle 3,5-Dihydroxybenzyl alcohol in a well-ventilated area.[5][8][9]

For procedures that may generate dust or aerosols, such as weighing the powder or

preparing solutions, use a certified chemical fume hood.[9]
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Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1][2]

2. Handling the Compound:

Avoid contact with skin, eyes, and clothing.[1][2][8]

Do not breathe in the dust.[1][2]

When weighing, do so carefully to minimize dust generation.

Keep the container tightly closed when not in use.[5][8]

3. Post-Experiment:

Wash hands thoroughly with soap and water after handling.[1][8]

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Remove PPE in the correct order to avoid cross-contamination.

First-Aid Measures:
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Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately and cautiously with plenty of

water for at least 15 minutes, also under the

eyelids.[2][8] If eye irritation persists, get

medical advice/attention.[1][2]

Skin Contact

Wash off immediately with plenty of soap and

water while removing all contaminated clothing

and shoes.[1][2] If skin irritation occurs, get

medical advice/attention.[1][2]

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing.[1][2] If

breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Get medical

attention.[1][2]

Ingestion

Clean mouth with water and get medical

attention.[1][2] Do NOT induce vomiting without

medical advice.[8]

Disposal Plan
Proper disposal of chemical waste is crucial to protect the environment and comply with

regulations.

Waste Categorization:

Solid Waste: Unused 3,5-Dihydroxybenzyl alcohol powder and any contaminated materials

such as weighing paper or disposable equipment.

Liquid Waste: Solutions containing 3,5-Dihydroxybenzyl alcohol and any solvents used for

rinsing contaminated glassware.

Contaminated PPE: Used gloves, disposable lab coats, and dust masks.

Disposal Procedures:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC344060250&productDescription=3%2C5-DIHYDROXYBENZYL+ALCO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2M3MycDJncjIyZWZya29odnN4bTA1NTdwNnc2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEODc4XzI5NjU0LTU1LTVfMyUyQzUtRGloeWRyb3h5YmVuenlsX2FsY29ob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lEODc4XzI5NjU0LTU1LTVfMyUyQzUtRGloeWRyb3h5YmVuenlsX2FsY29ob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--27a6282947e71a3820dacc999dcec0931b626eac/MetaSci_MSID878_29654-55-5_3,5-Dihydroxybenzyl_alcohol.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2524803&productDescription=35-DIHYDRXYBENZL+ALCHOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344060250&productDescription=3%2C5-DIHYDROXYBENZYL+ALCO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2524803&productDescription=35-DIHYDRXYBENZL+ALCHOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344060250&productDescription=3%2C5-DIHYDROXYBENZYL+ALCO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2524803&productDescription=35-DIHYDRXYBENZL+ALCHOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344060250&productDescription=3%2C5-DIHYDROXYBENZYL+ALCO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2524803&productDescription=35-DIHYDRXYBENZL+ALCHOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344060250&productDescription=3%2C5-DIHYDROXYBENZYL+ALCO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2524803&productDescription=35-DIHYDRXYBENZL+ALCHOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344060250&productDescription=3%2C5-DIHYDROXYBENZYL+ALCO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2524803&productDescription=35-DIHYDRXYBENZL+ALCHOL+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC344060250&productDescription=3%2C5-DIHYDROXYBENZYL+ALCO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJ2M3MycDJncjIyZWZya29odnN4bTA1NTdwNnc2IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEODc4XzI5NjU0LTU1LTVfMyUyQzUtRGloeWRyb3h5YmVuenlsX2FsY29ob2wucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0lEODc4XzI5NjU0LTU1LTVfMyUyQzUtRGloeWRyb3h5YmVuenlsX2FsY29ob2wucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--27a6282947e71a3820dacc999dcec0931b626eac/MetaSci_MSID878_29654-55-5_3,5-Dihydroxybenzyl_alcohol.pdf
https://www.benchchem.com/product/b135415?utm_src=pdf-body
https://www.benchchem.com/product/b135415?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation: All waste streams must be segregated from general laboratory waste.

Labeling: All waste containers must be clearly labeled with the contents, including the full

chemical name and associated hazards.

Containment: Solid waste should be collected in a designated, sealed container. Liquid

waste should be stored in a compatible, sealed, and leak-proof container.

Disposal: Dispose of all waste in accordance with federal, state, and local regulations.[8]

Chemical waste generators must consult local, regional, and national hazardous waste

regulations to ensure complete and accurate classification.[1] Do not empty into drains.[1]

Experimental Workflow Diagram
The following diagram illustrates the key workflow for the safe handling of 3,5-
Dihydroxybenzyl alcohol from receipt of the chemical to the disposal of waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-5-dihydroxybenzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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